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Compound of Interest

Compound Name:
2,3-Dihydroisoquinolin-4(1H)-one

hydrochloride

Cat. No.: B1403948 Get Quote

An In-Depth Technical Guide to the Safe Handling of 2,3-Dihydroisoquinolin-4(1H)-one
Hydrochloride for Research & Development

Section 1: Introduction & Scientific Context
2,3-Dihydroisoquinolin-4(1H)-one hydrochloride is a heterocyclic organic compound that

serves as a critical building block in medicinal chemistry and drug development. Its core

structure, the dihydroisoquinolinone scaffold, is recognized as a "privileged scaffold"—a

molecular framework that is capable of binding to multiple biological targets with high affinity.

This versatility makes it a valuable intermediate in the synthesis of novel therapeutic agents,

including those targeting the central nervous system and compounds with anti-inflammatory

properties[1][2][3].

Given its integral role in the discovery pipeline, researchers, scientists, and drug development

professionals will inevitably handle this compound. While not acutely toxic in the most severe

sense, it possesses a specific set of hazards that mandate a thorough understanding and

disciplined application of safety protocols. This guide moves beyond mere compliance,

adopting the perspective of a senior application scientist to explain the causality behind each

safety recommendation. Its purpose is to instill a culture of safety that is both knowledgeable

and proactive, ensuring that the compound's scientific potential can be explored without

compromising the well-being of laboratory personnel.
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Section 2: Compound Identification &
Physicochemical Properties
Proper identification is the foundational step of chemical safety. The following table summarizes

the key identifiers and physical properties of 2,3-Dihydroisoquinolin-4(1H)-one
hydrochloride, which are essential for accurate record-keeping and risk assessment.

Property Value Source

CAS Number 1196157-36-4 [4][5]

Molecular Formula C₉H₁₀ClNO [5]

Molecular Weight 183.63 g/mol [5]

Appearance Solid [6]

Chemical Stability
Stable under normal

temperatures and pressures.
[6]

Section 3: Comprehensive Hazard Analysis
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 2,3-Dihydroisoquinolin-4(1H)-one hydrochloride is classified with a "Warning"

signal word and the GHS07 pictogram (exclamation mark)[4]. This classification stems from a

specific set of hazards that must be understood to be properly mitigated.

Hazard Class GHS Code Hazard Statement
Implication in the
Lab

Acute Toxicity, Oral H302 Harmful if swallowed [4]

Skin Irritation H315 Causes skin irritation [4]

Serious Eye Irritation H319
Causes serious eye

irritation
[4]

Specific Target Organ

Toxicity
H335

May cause respiratory

irritation
[4]
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Expert Insight: The primary risks associated with this compound are related to direct contact

and inhalation of its solid form. Unlike volatile liquids, the danger from this solid arises from

dust generation during weighing and transfer. The hydrochloride salt form may enhance its

irritant properties upon contact with moist tissues like the eyes or respiratory tract.

Section 4: Risk Mitigation & Safe Handling
Protocols
A multi-layered approach, starting with engineering controls and supplemented by rigorous

personal protective equipment (PPE) and handling protocols, is essential for safety.

Risk Assessment Workflow
Before any handling, a formal risk assessment should be conducted. This process ensures that

all hazards are identified and appropriate controls are implemented.
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Control Hierarchy

Review Safety Data Sheet (SDS)

Identify Hazards
(H302, H315, H319, H335)

Evaluate Task-Specific Risks
(e.g., Weighing, Dissolving)

Implement Control Measures

Controls Inadequate

Proceed with Experiment

Controls Deemed Adequate

Engineering Controls
(Fume Hood)

Review & Update ProtocolAdministrative Controls
(SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1403948?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Occurs

Is the spill large or
 is anyone exposed?

Evacuate Immediate Area
Alert EH&S / Emergency Services

Restrict Access

Yes

Small Spill Procedure

No

Ensure appropriate PPE is worn
(Gloves, Goggles, Lab Coat)

Cover with inert absorbent material
(e.g., sand, vermiculite)

Carefully sweep up material
Place in a sealed, labeled container

Clean spill area with appropriate solvent

Dispose of waste as hazardous

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1403948?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1403948?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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